Cas no 120-07-0 (N-Phenyldiethanolamine)

N-Phenyldiethanolamine Properties

Names and Identifiers

• N-Phenyldiethanolamine
• 2,2-(Phenylimino)diethanol
• N,N-Dihydroxyethylaniline
• PDEA
• N,N-Bis(2-hydroxyethyl)aniline
• N-Phenyl-2,2-iminodiethanol
• 2,2'-(Phenylimino)diethanol
• 2,2’-(phenylimino)diethanol
• 2-[N-(2-hydroxyethyl)anilino]ethanol
• NNDHEA
• n-phenyl
• emery5703
• diethanolaniline
• Anilinodiethanol
• 2-ANILINODIETHANOL
• DI(2-ETHOXY)ANILINE
• N,N-DIETHANOLANILINE
• AKOS BBS-00004289
• PHENYLDIETHANOLAMINE
• Diethanolphenylamine
• Diethanolaminobenzene
• Phenyl diethanolamine
• Ethanol, 2,2'-(phenylimino)bis-
• N,N-Dioxyethylaniline
• N-Phenyl diethanolamine
• N-Phenyl-N,N-diethanolamine
• 2,2'-(Phenylamino)diethanol
• Phenylbis(2-hydroxyethyl)amine
• Emery 5703
• N,N-Di(2-hydroxyethyl)aniline
• Dihydroxyethylaniline
• 2,2'-Phenyliminodiethanol
• N,N-Bis(beta-hydroxyethyl)anili
• N-Phenyldiethanolamine,98%
• +Expand

• MDL： MFCD00002845
• InChIKey： OJPDDQSCZGTACX-UHFFFAOYSA-N
• Inchi： 1S/C10H15NO2/c12-8-6-11(7-9-13)10-4-2-1-3-5-10/h1-5,12-13H,6-9H2
• SMILES： O([H])C([H])([H])C([H])([H])N(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])O[H]
• BRN： 2096832

Computed Properties

• Exact Mass: 181.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 181.110279
• Heavy Atom Count: 13
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.7

Experimental Properties

• LogP: 0.47760
• PSA: 43.70000
• Refractive Index: 1.5464 (estimate)
• Water Partition Coefficient: 45 g/L (20 ºC)
• Boiling Point: 270 ºC
• Melting Point: 55.0 to 59.0 deg-C
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 392 ° f
  Celsius: 200 ° c
  
• Solubility: 3g/l
• Color/Form: Colorless to yellowish crystals
• PH: 8.2 (3g/l, H2O, 50℃)
• Solubility: Soluble in benzene, ether and ethanol
• Sensitiveness: Air Sensitive & Hygroscopic
• Density: 1.1

N-Phenyldiethanolamine Security Information

• Symbol: GHS05 GHS07
• RTECS：KM2100000
• WGK Germany：2
• Safety Term：S26;S39
• Safety Instruction： S26-S39-S36/37/39
• Risk Phrases：R22; R41
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Argon filled storage
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• TSCA：Yes

N-Phenyldiethanolamine Customs Data

• HS CODE：29221980
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether